2,2,6-Trimethyl-heptanoic acid methyl ester

• Molecular Formula: C11H22O2
• Molecular Weight: 186.29 g/mol
• IUPAC Name: methyl 2,2,6-trimethylheptanoate
• InChI: InChI=1S/C11H22O2/c1-9(2)7-6-8-11(3,4)10(12)13-5/h9H,6-8H2,1-5H3
• InChI Key: KXTOJNRWWYAZRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)(C)C(=O)OC

Description

2,2,6-Trimethyl-heptanoic acid methyl ester is a useful research compound. Its molecular formula is C11H22O2 and its molecular weight is 186.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To diisopropyl amine (1.54 mL, 11.03 mmol) in THF (22 mL) at −78° C. was added nBuLi (6.89 mL of a 1.6 M solution in hexane). The solution was stirred for 30 min at −78° C., followed by the addition of methyl isobutyrate (0.97 mL, 8.48 mmol). The mixture was stirred at −78° C. for 2 h, and then 1-iodo-4-methyl pentane (1.8 g, 8.48 mmol) and DMPU (0.55 mL, 4.24 mmol) in THF (6 mL) was added. The reaction was stirred at −78° C. and allowed to slowly reach ambient temperature over 16 h. The reaction was quenched by the addition of ammonium chloride (saturated aqueous solution), and the mixture was extracted with EtOAc (2×10 mL). The organics were combined, washed with water, dried (MgSO4), filtered and concentrated. Silica gel chromatography (99/1 hexane/EtOAc) provided 1.57 g of 2,2,6-Trimethyl-heptanoic acid methyl ester.